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Compound of Interest

(2R)-2-amino-2-(4-
Compound Name:
bromophenyl)propanoic acid

Cat. No.: B13057801

Get Quote

\ J

High-Fidelity Scaffold for Peptide Mimetics and Cross-Coupling Applications

Executive Summary

4-bromo-alpha-methyl-D-phenylalanine is a dual-function molecular scaffold. It combines the
conformational rigidity of

-methylation with the chemoselective reactivity of an aryl bromide. In drug discovery, this
molecule is critical for two primary workflows:

o Conformational Locking: The

-methyl group restricts rotation around the

and

angles of the peptide backbone, stabilizing helical structures (e.qg.,
-helices) and preventing enzymatic degradation by blocking the

-proton.
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o Late-Stage Diversification: The para-bromo substituent serves as a versatile handle for

Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing

researchers to install complex biaryl systems directly onto a peptide chain.

Chemical Identity & Synonyms

Precise nomenclature is vital for sourcing and database searching, as "alpha-methyl" and "N-

methyl" derivatives are often confused in commercial catalogs.

Nomenclature Table

Category

Identifier | Synonym

IUPAC Name

(2R)-2-amino-3-(4-bromophenyl)-2-

methylpropanoic acid

Common Name

4-Bromo-

-methyl-D-phenylalanine

Abbreviations

(R)-
-Me-4-Br-Phe; D-Bmp; H-D-(

Me)(4-Br)Phe-OH

Stereochemistry

D-isomer (R-configuration at the quaternary

-carbon)
C
Chemical Formula H
BrNO
Molecular Weight 258.11 g/mol
SMILES C(N)C(=0)O
Generated from structure:[1][2]
InChl Key HYOWVAAEQCNGLE-SNVBAGLBSA-N

(Analogous)
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Critical Note on CAS Numbers: While CAS 62561-74-4 refers to the non-methylated 4-bromo-D-
phenylalanine, the specific CAS for the

-methyl variant is often proprietary or listed under generic racemate entries in public
databases. Researchers should search proprietary databases (e.g., SciFinder,
Reaxys) using the specific structure or IUPAC name.

Synthesis: The Schoéllkopf Bis-Lactim Ether Method

The asymmetric synthesis of quaternary amino acids is non-trivial due to steric hindrance. The
industry-standard protocol for high enantiomeric excess (

) is the Schollkopf Bis-Lactim Ether method.

Mechanistic Logic

To synthesize the D-isomer (R-configuration), one must surprisingly start with the L-Valine
derived auxiliary.

o Chiral Auxiliary: The isopropyl group of L-Valine exerts steric bulk on one face of the pyrazine
ring.

o Trans-Alkylation: The electrophile (4-bromobenzyl bromide) is forced to attack from the face
opposite (trans) to the isopropyl group.

o Result: Hydrolysis yields the target amino acid with R stereochemistry.

Synthesis Workflow Diagram

Step 3: Acid Hydrolysis
(0.25N TFA/H20)

e Target Product:
eeeee 4-Bromo-alpha-methyl-D-Phe
(+ L-Val-OMe)

Alkylated Adduct
(Trans-diastereomer)
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Caption: Stereoselective synthesis via Schollkopf auxiliary. The L-Valine scaffold directs the
incoming electrophile to form the D-amino acid product.

Experimental Protocols

Protocol A: Solid-Phase Peptide Synthesis (SPPS)
Incorporation

Coupling

-methyl amino acids is difficult due to the steric clash of the methyl group at the nucleophilic
center. Standard HBTU/DIC protocols often fail or result in low yields.

Optimized Coupling System:

e Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate) and HOALt (1-Hydroxy-7-azabenzotriazole).

e Base: TMP (2,4,6-Trimethylpyridine) or Collidine. Avoid DIPEA if racemization is observed,
though less risky for quaternary centers.

e Mechanism: The 7-nitrogen in HOAt provides a "neighboring group effect," accelerating the
acylation rate by pre-organizing the incoming amine.
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Step Reagent Conditions Duration
Fmoc-(R)-
Dissolve in DMF/NMP
1. Activation -Me-4-Br-Phe-OH (3 Pre-activate 2 min

eq), HATU (2.9 eq),
HOALt (3 eq)

(1:2)

2. Base Addition Collidine (6 eq)

Add to activated

solution

P Resin-bound peptide
. Couplin
Ping (free amine)

Double coupling
2 X 2 hours
recommended

4. Monitoring Chloranil Test

Check for secondary

amines (Blue = +)

Protocol B: On-Resin Suzuki-Miyaura Cross-Coupling

The 4-bromo group allows the peptide to be modified after synthesis while still attached to the

resin.
Reagents:

o Catalyst: Pd(PPh

)

(Tetrakis) or Pd

(dba)

with SPhos (for difficult substrates).
e Boronic Acid: Aryl-B(OH)

(5 equivalents).

e Base: Na

CO
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(2M aqueous).
Workflow:
o Swelling: Swell resin in degassed DME (Dimethoxyethane) or DMF.
» Reaction: Add Catalyst (10 mol%), Boronic Acid (5 eq), and Base (10 eq).

» Conditions: Heat to 80°C (microwave assisted) for 1 hour or 90°C (thermal) for 4 hours under
Argon.

e Wash: Extensive washing with DMF, MeOH, and Sodium Diethyldithiocarbamate (to remove
Pd traces).

Structural Significance & Applications[3][4][5][6]

Conformational Restriction
The

-methyl group forces the amino acid backbone into a specific range of torsion angles (
), which strongly promotes helical conformations (

-helix or

-helix).

Comparison of Stability: | Property | L-Phenylalanine |

-Methyl-D-Phenylalanine | | :--- | :--- | :--- | | Proteolytic Stability | Low
(Chymotrypsin/Carboxypeptidase target) | High (Steric block + D-config) | | Conformational
Space | Flexible | Restricted (Helix inducer) | | Alpha-Proton | Present (Risk of racemization) |
Absent (Quaternary center) |

Pathway Visualization: From Scaffold to Drug Candidate
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4-Bromo-alpha-methyl-D-Phe

Path B: Functionalization

Suzuki Coupling Radio-labeling

Induce 3(10)-Helix Block Peptidases (Biaryl formation) (Br -> F-18/1-123)

Optimized Peptidomimetic Drug

Click to download full resolution via product page

Caption: Divergent application pathways. The scaffold enhances stability (Path A) or enables
chemical diversification (Path B).

References

o Schollkopf, U., et al. (1981). Enantioselective Synthesis of Alpha-Methyl Amino Acids via Bis-
Lactim Ethers. Angewandte Chemie International Edition.

e Qiao, J. X,, et al. (2016).[3] Synthesis of Fmoc-Protected Arylphenylalanines via
Nonaqueous Suzuki-Miyaura Cross-Coupling. Journal of Organic Chemistry.

e Wels, B., et al. (2005). Synthesis of N-Methyl Amino Acids Compatible with Fmoc Solid-
Phase Peptide Synthesis. Journal of Organic Chemistry.

e Hutchby, M., et al. (2016). Orthogonally Protected Schollkopf’s Bis-lactim Ethers for the
Asymmetric Synthesis of a-Amino Acid Derivatives. Thieme.

e BenchChem Guide.Impact of 4-Bromo-Phenylalanine Incorporation on Peptide Bioactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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